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Compound of Interest

Compound Name: 2-Chloro-5-methylaniline

Cat. No.: B1583412 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-5-methylaniline
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, personal protective equipment (PPE)

guidelines, and operational and disposal plans for the handling of 2-Chloro-5-methylaniline
(CAS No. 95-81-8). Adherence to these procedures is essential for ensuring laboratory safety

and minimizing exposure risks.

Hazard Identification and Immediate Precautions
2-Chloro-5-methylaniline is a hazardous substance that poses significant health risks.[1][2] It

is harmful if swallowed, comes into contact with skin, or is inhaled.[2][3] This chemical is a skin

and serious eye irritant.[2] There is limited evidence of a carcinogenic effect.[1] It is also toxic to

aquatic life with long-lasting effects.[1][4] A primary concern is its potential to cause

methemoglobinemia, a condition that reduces the blood's ability to carry oxygen, with

symptoms that may be delayed for several hours after exposure.[1]
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Hazard Classification Description

Acute Toxicity, Oral Harmful if swallowed.[2][3]

Acute Toxicity, Dermal Harmful in contact with skin.[2]

Acute Toxicity, Inhalation Harmful if inhaled.[2][3]

Skin Corrosion/Irritation Causes skin irritation.[2]

Serious Eye Damage/Irritation Causes serious eye irritation.[2]

Sensitization, Skin May cause an allergic skin reaction.[1]

Carcinogenicity Limited evidence of a carcinogenic effect.[1]

Specific Target Organ Toxicity
May cause damage to organs through

prolonged or repeated exposure.[5]

Aquatic Hazard
Toxic to aquatic organisms, may cause long-

term adverse effects.[1]

Personal Protective Equipment (PPE) Protocol
All personnel must use the following PPE when handling 2-Chloro-5-methylaniline. The

selection of appropriate PPE is critical to prevent exposure.
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PPE Category Specification Rationale

Hand Protection

Chemical resistant gloves

(e.g., PVC, Nitrile rubber).

Select gloves tested to a

relevant standard (e.g., EN

374, US F739).[1] For

prolonged or frequently

repeated contact, a glove with

a protection class of 5 or

higher (breakthrough time >

240 minutes) is recommended.

For brief contact, a glove with

a protection class of 3 or

higher (breakthrough time > 60

minutes) is recommended.[1]

To prevent skin contact, which

can cause irritation,

sensitization, and systemic

toxicity.[1][2]

Eye Protection

Safety glasses with side

shields or chemical goggles.[1]

Do not wear contact lenses.[1]

To protect eyes from splashes

and dust, preventing serious

irritation.[1][2] Contact lenses

can absorb and concentrate

irritants.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

dust mask (type N95) is

recommended for handling the

powder form.[3][5]

To prevent inhalation of dust or

vapors, which is a route of

toxic exposure.[2][3]

Body Protection

Lab coat or overalls.[1] Wear

safety footwear or safety

gumboots (e.g., rubber).[1]

To protect skin from accidental

contact and contamination of

personal clothing.

PPE Workflow Diagram
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Pre-Handling Donning Sequence Chemical Handling Doffing Sequence (to avoid contamination)

Assess Task-Specific Risks Select Appropriate PPEInform Selection 1. Don Lab Coat/Overalls 2. Don Respirator (if needed) 3. Don Eye Protection 4. Don Gloves (over cuffs) Perform Work in Ventilated Area 1. Doff Gloves 2. Doff Eye Protection 3. Doff Lab Coat/Overalls 4. Doff Respirator (if used) 5. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow for Handling 2-Chloro-5-methylaniline.

Operational Plan: Step-by-Step Handling Procedure
3.1. Preparation

Work Area Designation: Conduct all work with 2-Chloro-5-methylaniline in a designated

area, such as a chemical fume hood, to ensure adequate ventilation.[6]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been tested.[5]

Spill Kit: Have a spill kit readily available containing inert absorbent material (e.g., sand,

earth, or vermiculite), a sealable container for waste, and appropriate PPE.

PPE Donning: Follow the PPE donning sequence outlined in the diagram above.

3.2. Handling

Avoid Dust Generation: When handling the solid form, use procedures that minimize dust

generation.[1]

Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and

eyes.[1]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][6] Wash hands

thoroughly with soap and water after handling, even if gloves were worn.[1]

Container Management: Keep containers securely sealed when not in use.[1]
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3.3. Post-Handling

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with the chemical.

PPE Doffing: Follow the PPE doffing sequence to prevent cross-contamination.

Clothing: Contaminated work clothes should be laundered separately before reuse.[1]

Spill and Emergency Plan
4.1. Minor Spill (Solid)

Evacuate: Alert personnel in the immediate area.

PPE: Wear appropriate PPE, including respiratory protection, gloves, and eye protection.[1]

Containment: Use dry clean-up procedures and avoid generating dust.[1] Dampen with water

to prevent dusting before sweeping.[1]

Collection: Carefully sweep or vacuum up the material. If using a vacuum, it must be fitted

with a HEPA filter.[1]

Disposal: Place the collected material into a labeled, sealable container for hazardous waste

disposal.[1]

Decontamination: Clean the spill area and prevent runoff into drains.[1]

4.2. Major Spill

Evacuate: Evacuate the area immediately and move upwind.[1]

Alert: Alert emergency responders and inform them of the location and nature of the hazard.

[1]

Restrict Access: Prevent personnel from entering the area.
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Cleanup: Only trained personnel with appropriate PPE, including breathing apparatus,

should perform the cleanup.[1]

4.3. Exposure Response

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.[5]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, seek medical attention.[5] Remove and wash contaminated clothing

before reuse.[5]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[7]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[5] Seek immediate medical

attention.[5]

Disposal Plan
5.1. Waste Collection

Chemical Waste: Collect all waste containing 2-Chloro-5-methylaniline, including

contaminated absorbents and disposable PPE, in a designated, labeled, and sealed

hazardous waste container.

Empty Containers: Decontaminate empty containers. Observe all label safeguards until

containers are cleaned and destroyed.[1]

5.2. Waste Disposal

Regulations: Dispose of all waste in accordance with local, regional, and national

environmental regulations.[8][9] Do not dispose of with household garbage or allow it to

reach the sewage system.[8]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

pickup and disposal. Disposal methods may include incineration in a licensed facility or burial

in a licensed landfill.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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